Cas no 13242-17-6 (Benzenamine,4-[2-(2-benzothiazolyl)ethenyl]-N,N-diethyl-)

Benzenamine,4-[2-(2-benzothiazolyl)ethenyl]-N,N-diethyl- structure
13242-17-6 structure
Product Name:Benzenamine,4-[2-(2-benzothiazolyl)ethenyl]-N,N-diethyl-
CAS No:13242-17-6
MF:C19H20N2S
MW:308.440503120422
CID:119409
PubChem ID:2952910
Update Time:2025-04-18

Benzenamine,4-[2-(2-benzothiazolyl)ethenyl]-N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-[2-(2-benzothiazolyl)ethenyl]-N,N-diethyl-
    • Benzothiazole,2-[p-(diethylamino)styryl]- (6CI,7CI,8CI)
    • BF 124
    • 2-p-Diethylaminostyrylbenzothiazole
    • 4-[2-(2-benzothiazolyl)ethenyl]-N,N-diethylbenzenamine
    • 4-[2-(1,3-benzothiazol-2-yl)ethenyl]-N,N-diethylaniline
    • 13242-17-6
    • AKOS034381697
    • Inchi: 1S/C19H20N2S/c1-3-21(4-2)16-12-9-15(10-13-16)11-14-19-20-17-7-5-6-8-18(17)22-19/h5-14H,3-4H2,1-2H3
    • InChI Key: MMIOHWUCIPXLNA-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1C=CC1C=CC(=CC=1)N(CC)CC

Computed Properties

  • Exact Mass: 308.13471982g/mol
  • Monoisotopic Mass: 308.13471982g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 5.5
  • Topological Polar Surface Area: 44.4Ų
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